Cas no 919757-28-1 (2-4-(ethanesulfonyl)phenyl-N-4-(4-ethylphenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-4-(ethanesulfonyl)phenyl-N-4-(4-ethylphenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 919757-28-1
• MF: C₂₁H₂₂N₂O₃S₂
• MW: 414.540982723236
• CID: 5496474
• Update Time: 2025-06-08

2-4-(ethanesulfonyl)phenyl-N-4-(4-ethylphenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]-2-(4-ethylsulfonylphenyl)acetamide
• 2-4-(ethanesulfonyl)phenyl-N-4-(4-ethylphenyl)-1,3-thiazol-2-ylacetamide

• Inchi： 1S/C21H22N2O3S2/c1-3-15-5-9-17(10-6-15)19-14-27-21(22-19)23-20(24)13-16-7-11-18(12-8-16)28(25,26)4-2/h5-12,14H,3-4,13H2,1-2H3,(H,22,23,24)
• InChI Key： ZOSRNRNTOSCOGM-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(CC)C=C2)=CS1)(=O)CC1=CC=C(S(CC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-4-(ethanesulfonyl)phenyl-N-4-(4-ethylphenyl)-1,3-thiazol-2-ylacetamide

Introduction to 2-4-(ethanesulfonyl)phenyl-N-4-(4-ethylphenyl)-1,3-thiazol-2-ylacetamide (CAS No. 919757-28-1) and Its Emerging Applications in Chemical Biology

The compound 2-4-(ethanesulfonyl)phenyl-N-4-(4-ethylphenyl)-1,3-thiazol-2-ylacetamide, identified by the CAS number 919757-28-1, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, featuring a thiazole core linked to ethanesulfonylphenyl and N-(4-ethylphenyl)acetamide moieties, has garnered attention due to its unique pharmacophoric features and potential therapeutic applications. The synthesis and characterization of this compound have opened new avenues for exploring its role in modulating biological pathways, particularly in the context of inflammation, neurodegeneration, and cancer research.

Recent studies have highlighted the structural versatility of thiazole derivatives, which are known for their broad spectrum of biological activities. The presence of the ethanesulfonylphenyl group in this compound introduces a strong electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule. This feature has been exploited in designing novel inhibitors targeting enzymes involved in metabolic disorders and signal transduction pathways. Furthermore, the N-(4-ethylphenyl)acetamide moiety contributes to the compound's solubility and bioavailability, making it a promising candidate for further pharmacokinetic studies.

In the context of current research, 2-4-(ethanesulfonyl)phenyl-N-4-(4-ethylphenyl)-1,3-thiazol-2-ylacetamide has been investigated for its potential role in addressing chronic inflammatory conditions. Chronic inflammation is a hallmark of numerous diseases, including rheumatoid arthritis, atherosclerosis, and certain types of cancer. The thiazole scaffold is well-documented for its anti-inflammatory properties, primarily through the modulation of nuclear factor kappa B (NF-κB) signaling pathways. The sulfonamide group in this compound further enhances its ability to interact with inflammatory mediators, providing a dual mechanism of action that could be exploited for therapeutic benefit.

Moreover, the compound's structural features have attracted interest in the field of neurodegenerative diseases. Emerging evidence suggests that thiazole derivatives can cross the blood-brain barrier and exert neuroprotective effects. The ethanesulfonylphenyl group may contribute to stabilizing protein aggregates associated with neurodegeneration, such as amyloid-beta plaques in Alzheimer's disease. Preclinical studies have demonstrated that analogs with similar structural motifs exhibit reduced oxidative stress and neuroinflammation in cellular models. This opens up possibilities for developing novel therapeutics that could slow down disease progression and improve cognitive function.

The role of N-(4-ethylphenyl)acetamide in enhancing pharmacological activity is also noteworthy. This moiety is commonly found in bioactive molecules due to its ability to improve metabolic stability and binding affinity to target proteins. In this context, computational modeling has been employed to predict how the compound interacts with specific enzymes and receptors. Molecular docking studies have revealed that 2-4-(ethanesulfonyl)phenyl-N-4-(4-ethylphenyl)-1,3-thiazol-2-ylacetamide can bind effectively to cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis—a critical pathway in inflammation regulation.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound using multi-step organic reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex thiazole ring system. Additionally, green chemistry principles have been integrated into the synthesis process to minimize waste and improve atom economy. These innovations not only enhance scalability but also align with sustainable practices in pharmaceutical manufacturing.

The pharmacokinetic profile of 2-4-(ethanesulfonyl)phenyl-N-4-(4-ethylphenyl)-1,3-thiazol-2-ylacetamide is another area of active investigation. In vitro studies have shown that the compound exhibits moderate solubility in aqueous buffers, suggesting potential oral bioavailability after appropriate formulation development. Furthermore, preliminary toxicology assessments indicate low acute toxicity at tested doses, reinforcing its safety profile for further clinical evaluation.

Future directions in research may focus on optimizing the compound's pharmacological properties through structure-based drug design. By leveraging high-throughput screening (HTS) platforms and biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy, researchers can identify structural modifications that enhance binding affinity or selectivity against target enzymes. Additionally, exploring prodrug strategies could improve delivery efficiency and reduce potential side effects.

In conclusion,2-4-(ethanesulfonyl)phenyl-N-4-(4-et hylphen y l)-1 ,3 -th i az ol -2 -y lacet am ide (CAS No. 919757 -28 -1 ) stands out as a versatile molecular entity with significant potential in chemical biology and medicine . Its unique structural features , coupled with emerging evidence from preclinical studies , position it as a valuable scaffold for developing novel therapeutics targeting chronic diseases . As research continues to uncover new biological functions , this compound is poised to play an increasingly important role in advancing therapeutic strategies across multiple medical disciplines .